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Compound of Interest

Compound Name: 5-Bromo-6-methylpyridin-3-ol

Cat. No.: B176030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-6-methylpyridin-3-ol (CAS No: 186593-45-3). Adherence to these procedures is

essential for ensuring personal safety and maintaining a compliant laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-6-methylpyridin-3-ol is a hazardous substance that requires careful handling. Based

on available safety data, the compound is associated with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The GHS pictogram associated with this chemical is the "Harmful" (GHS07) symbol.[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must conform to EN166 (EU)

or NIOSH (US) standards.[3]

Face Shield

To be used in addition to

goggles when there is a

significant risk of splashing.[3]

[4]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before each use.

[3]

Laboratory Coat
Should be fully buttoned with

tight-fitting cuffs.[3]

Protective Clothing

An apron or coveralls resistant

to chemicals should be

considered for larger quantities

or when splashing is likely.[3]

Respiratory Protection NIOSH-Approved Respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

is generated. A respirator with

a particulate filter is

recommended.[3]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial for minimizing exposure and ensuring a safe working

environment.

Preparation:

Designate a specific handling area, preferably within a certified chemical fume hood.[3]

Ensure that a calibrated eyewash station and safety shower are readily accessible.[3][4]
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Assemble all necessary equipment and PPE before commencing work.

Weighing and Aliquoting:

Handle the solid material in a fume hood to prevent inhalation of any dust.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the compound.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

The recommended storage temperature is 4°C, under a nitrogen atmosphere.[1]

Disposal Plan: A Step-by-Step Guide
Proper disposal of 5-Bromo-6-methylpyridin-3-ol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

All waste containing 5-Bromo-6-methylpyridin-3-ol, including unused product,

contaminated labware (e.g., pipette tips, vials), and cleaning materials, must be

segregated as "Halogenated Organic Waste."[5]

Keep this waste stream separate from non-halogenated chemical waste.[5]

Waste Collection:

Use a designated, leak-proof, and clearly labeled waste container.[5]

The label must include "Hazardous Waste," the full chemical name "5-Bromo-6-
methylpyridin-3-ol," and any other components in the waste mixture.[5]

Container Management:

Keep the waste container securely closed when not in use.[5]
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Store the waste container in a designated, well-ventilated satellite accumulation area,

away from sources of ignition.[5]

Final Disposal:

The ultimate disposal must be conducted by a licensed hazardous waste disposal

company.[5]

Do not dispose of this chemical down the drain or in regular trash.[5]

High-temperature incineration is the primary recommended disposal method for pyridine

and its derivatives.[5]

Emergency Procedures
In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs, seek

medical advice.[2][4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.[2][4]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.
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Caption: Workflow for handling and disposal of 5-Bromo-6-methylpyridin-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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